Cas no 2138181-95-8 (5-Hepten-2-one, 6-methyl-1-[(phenylmethyl)amino]-)

• Product Name: 5-Hepten-2-one, 6-methyl-1-[(phenylmethyl)amino]-
• CAS No: 2138181-95-8
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 5294620
• Update Time: 2025-05-21

5-Hepten-2-one, 6-methyl-1-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 5-Hepten-2-one, 6-methyl-1-[(phenylmethyl)amino]-

• Inchi： 1S/C15H21NO/c1-13(2)7-6-10-15(17)12-16-11-14-8-4-3-5-9-14/h3-5,7-9,16H,6,10-12H2,1-2H3
• InChI Key： UWCUXZWZHAAWIZ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)C(=O)CC/C=C(/C)\C

Additional information on 5-Hepten-2-one, 6-methyl-1-[(phenylmethyl)amino]-

Comprehensive Overview of 5-Hepten-2-one, 6-methyl-1-[(phenylmethyl)amino]- (CAS No. 2138181-95-8)

5-Hepten-2-one, 6-methyl-1-[(phenylmethyl)amino]- (CAS No. 2138181-95-8) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique molecular structure, is often utilized in advanced research applications, including the development of novel pharmaceutical intermediates and flavoring agents. Its CAS number 2138181-95-8 serves as a critical identifier for researchers and industry professionals seeking precise chemical data.

The growing interest in 5-Hepten-2-one derivatives aligns with current trends in sustainable chemistry and green synthesis. Researchers are increasingly exploring ways to optimize the production of such compounds using eco-friendly catalysts and low-energy processes, addressing the global demand for environmentally responsible chemical manufacturing. This compound's potential applications in biodegradable materials and renewable energy solutions further highlight its relevance in contemporary scientific discourse.

One of the most frequently searched questions related to CAS No. 2138181-95-8 revolves around its synthetic pathways and reaction mechanisms. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of producing this compound. These methods not only improve yield but also reduce waste, making them highly appealing to industries focused on circular economy principles.

Another area of interest is the compound's role in flavor and fragrance industries. The 6-methyl-1-[(phenylmethyl)amino] moiety contributes to its distinct olfactory properties, making it a candidate for use in high-end perfumery and food flavorings. Consumers and manufacturers alike are keen on understanding how such compounds can be derived from natural precursors to meet the rising demand for clean-label products.

From a structural-activity relationship perspective, 5-Hepten-2-one, 6-methyl-1-[(phenylmethyl)amino]- exhibits intriguing properties that make it a subject of ongoing research. Its molecular framework allows for various functional group modifications, enabling scientists to tailor its characteristics for specific applications. This adaptability is particularly valuable in drug discovery, where slight alterations can significantly impact bioactivity.

In the context of analytical chemistry, precise identification and quantification of CAS No. 2138181-95-8 are essential. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure purity and consistency. These methods are frequently discussed in academic forums and industry publications, reflecting their importance in quality control.

The compound's stability under various conditions is another topic of interest. Researchers often investigate its thermal degradation patterns and solubility profiles to determine optimal storage and handling protocols. Such studies are crucial for industries that rely on consistent chemical performance, such as cosmetics and agrochemicals.

Looking ahead, the potential applications of 5-Hepten-2-one, 6-methyl-1-[(phenylmethyl)amino]- are expected to expand. Innovations in nanotechnology and biomaterials may unlock new uses for this compound, further solidifying its place in modern chemistry. As sustainability continues to drive scientific inquiry, the development of greener synthesis methods for CAS No. 2138181-95-8 will remain a key focus area.